Cas no 2306263-49-8 (2-tert-butyl-4-chloro-7H-pyrrolo[2,3-d]pyrimidine-6-carboxylic acid)

• Product Name: 2-tert-butyl-4-chloro-7H-pyrrolo[2,3-d]pyrimidine-6-carboxylic acid
• CAS No: 2306263-49-8
• MF: C₁₁H₁₂ClN₃O₂
• MW: 253.684881210327
• CID: 5272018
• Update Time: 2026-03-09

2-tert-butyl-4-chloro-7H-pyrrolo[2,3-d]pyrimidine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 7H-Pyrrolo[2,3-d]pyrimidine-6-carboxylic acid, 4-chloro-2-(1,1-dimethylethyl)-
• 2-tert-butyl-4-chloro-7H-pyrrolo[2,3-d]pyrimidine-6-carboxylic acid

• Inchi： 1S/C11H12ClN3O2/c1-11(2,3)10-14-7(12)5-4-6(9(16)17)13-8(5)15-10/h4H,1-3H3,(H,16,17)(H,13,14,15)
• InChI Key： WIWORWNPTQGCFM-UHFFFAOYSA-N
• SMILES： C1(C(C)(C)C)=NC(Cl)=C2C=C(C(O)=O)NC2=N1

Additional information on 2-tert-butyl-4-chloro-7H-pyrrolo[2,3-d]pyrimidine-6-carboxylic acid

2-Tert-butyl-4-chloro-7H-pyrrolo[2,3-d]pyrimidine-6-carboxylic acid

2-Tert-butyl-4-chloro-7H-pyrrolo[2,3-d]pyrimidine-6-carboxylic acid, also known by its CAS registry number CAS No. 2306263-49-8, is a highly specialized organic compound with a unique chemical structure that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound belongs to the class of pyrrolopyrimidines, which are heterocyclic aromatic compounds known for their versatile applications in drug discovery and advanced materials development.

The molecular structure of 2-Tert-butyl-4-chloro-7H-pyrrolo[2,3-d]pyrimidine-6-carboxylic acid is characterized by a fused pyrrole and pyrimidine ring system, with substituents at specific positions that confer unique electronic and steric properties. The tert-butyl group at position 2 and the chlorine atom at position 4 play critical roles in modulating the compound's reactivity, solubility, and bioavailability. The carboxylic acid group at position 6 further enhances its functional versatility, making it a valuable building block for various chemical transformations.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of this compound through multi-component reactions and modular assembly strategies. Researchers have employed techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions to optimize the production process, ensuring high yields and purity. These developments have significantly expanded its potential applications in drug design and material synthesis.

In the realm of medicinal chemistry, 2-Tert-butyl-4-chloro-7H-pyrrolo[2,3-d]pyrimidine-6-carboxylic acid has shown promise as a lead compound for developing novel therapeutic agents. Its structural features make it an ideal candidate for targeting various biological pathways associated with diseases such as cancer, inflammation, and infectious disorders. For instance, studies have demonstrated its ability to inhibit key enzymes involved in tumor progression and viral replication, highlighting its potential as an antitumor or antiviral agent.

Beyond its pharmaceutical applications, this compound has also found utility in materials science. Its aromatic heterocyclic framework lends itself well to applications in organic electronics, where it can serve as a building block for semiconducting materials or light-emitting devices. Recent research has explored its use in constructing organic field-effect transistors (OFETs) and photovoltaic cells, showcasing its potential in next-generation electronic devices.

The synthesis of CAS No. 2306263-49-8 involves a series of carefully designed steps that ensure the precise placement of substituents on the pyrrolopyrimidine core. Key steps include the formation of the pyrrole ring via cyclization reactions followed by selective substitution at specific positions to introduce functional groups. The integration of modern analytical techniques such as NMR spectroscopy and mass spectrometry has facilitated rigorous characterization of the compound, ensuring its structural integrity.

From an environmental standpoint, the development of sustainable synthetic routes for 2-Tert-butyl-4-chloro-7H-pyrrolo[2,3-d]pyrimidine-6-carboxylic acid is a growing area of interest. Green chemistry principles are being increasingly applied to minimize waste generation and reduce energy consumption during production. For example, researchers have explored the use of biodegradable solvents and catalytic systems to achieve eco-friendly synthesis pathways.

In terms of biological evaluation, recent studies have focused on assessing the compound's pharmacokinetic properties and toxicity profiles. Preclinical trials have demonstrated favorable absorption rates and low toxicity levels in animal models, suggesting its potential suitability for systemic administration in humans. However, further research is required to fully understand its long-term effects and mechanisms of action.

The versatility of CAS No. 2306263-49-8 extends to its role as an intermediate in more complex molecular constructions. By leveraging its functional groups as reactive sites for further modifications, chemists can generate a wide array of derivatives with tailored properties suited to specific applications. This modular approach has significantly enhanced its utility across diverse scientific disciplines.

Looking ahead, ongoing research into 2-Tert-butyl-4-chloro-7H-pyrrolo[2,3-d]pyrimidine-6-carboxylic acid is expected to uncover new insights into its chemical reactivity and biological activity. Collaborative efforts between academia and industry are likely to drive innovation in both therapeutic development and materials engineering sectors.